Cas no 389574-20-3 (Prasugrel (Maleic acid))

• Product Name: Prasugrel (Maleic acid)
• CAS No: 389574-20-3
• MF: C₂₄H₂₄FNO₇S
• MW: 489.513269424438
• CID: 2601508
• PubChem ID: 9870150
• Update Time: 2024-11-01

Prasugrel (Maleic acid) Chemical and Physical Properties

Names and Identifiers

• Prasugrel (Maleic acid)
• Prasugrel Maleic acid
• HY-15284B
• Ethanone, 2-(2-(acetyloxy)-6,7-dihydrothieno(3,2-C)pyridin-5(4H)-yl)-1-cyclopropyl-2-(2-fluorophenyl)-, (2Z)-2-butenedioate (1:1)
• YFTPSWAPYMNPMX-BTJKTKAUSA-N
• AKOS030526803
• DA-77036
• 389574-20-3
• (Z)-but-2-enedioic acid;[5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate
• CS-1786
• prasugrel maleate
• PCR 4099 (Maleic acid)
• UNII-VC4YSF7KNU
• VC4YSF7KNU
• 2-Acetoxy-5-(alpha-cyclopropylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine Maleate
• SCHEMBL4703595

• Inchi： InChI=1S/C20H20FNO3S.C4H4O4/c1-12(23)25-18-10-14-11-22(9-8-17(14)26-18)19(20(24)13-6-7-13)15-4-2-3-5-16(15)21;5-3(6)1-2-4(7)8/h2-5,10,13,19H,6-9,11H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： YFTPSWAPYMNPMX-BTJKTKAUSA-N
• SMILES： O=C(O)/C=C\C(O)=O.FC1=CC=CC=C1C(C(C2CC2)=O)N3CCC4=C(C3)C=C(S4)OC(C)=O

Computed Properties

• Exact Mass: 489.12575144g/mol
• Monoisotopic Mass: 489.12575144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Prasugrel (Maleic acid) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.